Cas no 2352083-38-4 (2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-4-methoxy-3-(trifluoromethyl)phenylacetic acid)

• Product Name: 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-4-methoxy-3-(trifluoromethyl)phenylacetic acid
• CAS No: 2352083-38-4
• MF: C₂₅H₂₀F₃NO₅
• MW: 471.425217628479
• CID: 5620157
• PubChem ID: 165939496
• Update Time: 2025-06-08

2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-4-methoxy-3-(trifluoromethyl)phenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-[4-methoxy-3-(trifluoromethyl)phenyl]acetic acid
• 2352083-38-4
• EN300-28304576
• 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-4-methoxy-3-(trifluoromethyl)phenylacetic acid

• Inchi： 1S/C25H20F3NO5/c1-33-21-11-10-14(12-20(21)25(26,27)28)22(23(30)31)29-24(32)34-13-19-17-8-4-2-6-15(17)16-7-3-5-9-18(16)19/h2-12,19,22H,13H2,1H3,(H,29,32)(H,30,31)
• InChI Key： YZPBLJOGDCQWRV-UHFFFAOYSA-N
• SMILES： FC(C1=C(C=CC(=C1)C(C(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)OC)(F)F

Computed Properties

• Exact Mass: 471.12935722g/mol
• Monoisotopic Mass: 471.12935722g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 34
• Rotatable Bond Count: 7
• Complexity: 710
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 84.9Ų

Additional information on 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-4-methoxy-3-(trifluoromethyl)phenylacetic acid

2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-4-methoxy-3-(trifluoromethyl)phenylacetic acid

The compound with CAS No. 2352083-38-4, known as 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-4-methoxy-3-(trifluoromethyl)phenylacetic acid, is a highly specialized organic compound with significant applications in the field of chemical synthesis and drug development. This compound is characterized by its complex structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a methoxy substituent, and a trifluoromethyl group attached to a phenylacetic acid backbone. The presence of these functional groups makes it a versatile building block in organic chemistry.

The Fmoc group, represented by the formula {(9H-fluoren-9-yl)methoxycarbonyl}, is a well-known protecting group in peptide synthesis. It plays a crucial role in controlling the reactivity of amino groups during the synthesis of complex molecules. The Fmoc group is particularly valued for its stability under basic conditions and its ability to be selectively removed under acidic conditions, making it an essential component in modern peptide synthesis techniques.

The phenylacetic acid backbone of this compound serves as a platform for further functionalization. The substitution pattern on the phenyl ring—specifically, the 4-methoxy and 3-trifluoromethyl groups—contributes to the compound's unique electronic and steric properties. The methoxy group at position 4 introduces electron-donating effects, while the trifluoromethyl group at position 3 imparts strong electron-withdrawing effects. This combination creates a molecule with a balanced set of properties that are highly desirable in drug design.

Recent studies have highlighted the potential of this compound in the development of bioactive molecules. Researchers have explored its use as an intermediate in the synthesis of peptide-based drugs, where its Fmoc group facilitates controlled deprotection during multi-step synthesis. Additionally, the trifluoromethyl group has been shown to enhance the pharmacokinetic properties of derivatives, such as improving metabolic stability and bioavailability.

In terms of synthesis, this compound can be prepared through a variety of methods, including nucleophilic acyl substitution and coupling reactions. The choice of synthetic pathway depends on the specific requirements of the target molecule and the desired purity levels. Advanced techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions have been employed to optimize the production process, ensuring high yields and purity.

The application of this compound extends beyond peptide synthesis. Its unique structure makes it a valuable precursor in the development of materials with tailored electronic properties. For instance, derivatives of this compound have been investigated for use in organic electronics, where their ability to modulate electron transport properties is highly advantageous.

From an environmental perspective, the synthesis and handling of this compound adhere to strict safety protocols to minimize any potential impact on human health or the environment. The use of protective equipment and proper waste management practices are essential when working with such compounds to ensure compliance with regulatory standards.

In conclusion, 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-4-methoxy-3-(trifluoromethyl)phenylacetic acid is a versatile and valuable compound in contemporary organic chemistry. Its unique structure, combining functional groups with diverse chemical properties, positions it as an important tool in drug discovery and materials science. Ongoing research continues to uncover new applications for this compound, underscoring its significance in advancing chemical innovation.